Cas no 898449-04-2 (1,7-bis(4-fluorophenyl)methyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product name: 1,7-bis(4-fluorophenyl)methyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 898449-04-2
• MF: C₂₄H₂₂F₂N₆O₂
• MW: 464.467291355133
• CID: 5484030

1,7-bis(4-fluorophenyl)methyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 1,7-bis[(4-fluorophenyl)methyl]-3,4,9-trimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• 1,7-bis(4-fluorophenyl)methyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C24H22F2N6O2/c1-14-15(2)32-20-21(27-23(32)31(28-14)13-17-6-10-19(26)11-7-17)29(3)24(34)30(22(20)33)12-16-4-8-18(25)9-5-16/h4-11,15H,12-13H2,1-3H3
• InChI Key： OEHDXWQGJXUDKN-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])N1C2=NC3=C(C(N(C([H])([H])C4C([H])=C([H])C(=C([H])C=4[H])F)C(N3C([H])([H])[H])=O)=O)N2C([H])(C([H])([H])[H])C(C([H])([H])[H])=N1

Additional information on 1,7-bis(4-fluorophenyl)methyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

Comprehensive Overview of 1,7-bis(4-fluorophenyl)methyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS No. 898449-04-2)

The compound 1,7-bis(4-fluorophenyl)methyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS No. 898449-04-2) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its complex triazino-purine backbone and fluorinated aromatic substituents, presents a unique structural framework that is of particular interest for drug discovery and development. Researchers and industry professionals are increasingly exploring its potential applications, especially in the context of targeted therapies and enzyme inhibition.

One of the most compelling aspects of 1,7-bis(4-fluorophenyl)methyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione is its structural similarity to purine-based compounds, which are fundamental building blocks in nucleic acids and coenzymes. This resemblance suggests potential interactions with biological systems, making it a candidate for further investigation in areas such as cancer research, neurodegenerative diseases, and inflammatory disorders. The presence of fluorine atoms in the molecule enhances its metabolic stability and bioavailability, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular docking have facilitated the exploration of this compound's binding affinities to various protein targets. For instance, studies have indicated that 1,7-bis(4-fluorophenyl)methyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione may exhibit inhibitory effects on specific enzymes involved in cell proliferation. This has led to a surge in research queries related to its potential as a kinase inhibitor or GPCR modulator, topics that are currently trending in pharmaceutical forums and academic discussions.

From a synthetic chemistry perspective, the preparation of 1,7-bis(4-fluorophenyl)methyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione involves multi-step reactions that require precise control over reaction conditions and purification techniques. The compound's solubility profile and stability under physiological conditions are also areas of active investigation, as these properties are crucial for its potential therapeutic applications. Researchers often seek information on optimal storage conditions and handling protocols to ensure the integrity of this compound during experimental use.

The market for specialized chemical compounds like 1,7-bis(4-fluorophenyl)methyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione is expanding, driven by the growing demand for novel drug candidates and research tools. Suppliers and manufacturers are increasingly focusing on high-purity synthesis and custom synthesis services to meet the needs of academic and industrial clients. This trend is reflected in the rising number of online searches for CAS No. 898449-04-2 and related derivatives, highlighting the compound's relevance in contemporary chemical research.

In addition to its potential pharmaceutical applications, 1,7-bis(4-fluorophenyl)methyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione is also being studied for its material science applications. Its unique electronic properties and aromatic structure make it a candidate for use in organic electronics and photovoltaic devices. Researchers are exploring its potential as a building block for conductive polymers and light-emitting diodes (LEDs), areas that align with the global push for sustainable and energy-efficient technologies.

For those interested in the analytical characterization of this compound, techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed. These methods are essential for verifying the compound's purity and structural integrity, which are critical for reproducible research outcomes. Online queries often include questions about the spectroscopic data and chromatographic conditions suitable for analyzing 1,7-bis(4-fluorophenyl)methyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione, underscoring the need for detailed technical information.

In summary, 1,7-bis(4-fluorophenyl)methyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS No. 898449-04-2) represents a fascinating area of research with broad implications across multiple scientific disciplines. Its structural complexity, combined with its potential biological and material applications, makes it a compound of significant interest. As research continues to uncover its properties and uses, the demand for high-quality information and synthesis services is expected to grow, further cementing its place in the scientific community.